3-Ethyl-2-({2-oxo-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethyl}sulfanyl)-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-ethyl-2-[2-oxo-2-(4-prop-2-ynylpiperazin-1-yl)ethyl]sulfanylquinazolin-4-one
• InChI: InChI=1S/C19H22N4O2S/c1-3-9-21-10-12-22(13-11-21)17(24)14-26-19-20-16-8-6-5-7-15(16)18(25)23(19)4-2/h1,5-8H,4,9-14H2,2H3
• InChI Key: HENHROJAFMUTOG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SCC(=O)N3CCN(CC3)CC#C
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol
• CAS No.: 1376285-44-7

Description

The compound contains a quinazolinone core, which is a type of heterocyclic compound. Quinazolinones and their derivatives have been found to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, compounds with similar structures are often synthesized through condensation reactions or cycloadditions.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many anticancer drugs work by interfering with cell division.

Future Directions

Future research could explore the synthesis of new derivatives of this compound, as well as their potential biological activities. Additionally, studies could investigate the compound’s mechanism of action in more detail.